Cas no 1044769-09-6 (4-(2-chloro-3-methylphenyl)piperidine)

4-(2-chloro-3-methylphenyl)piperidine Chemical and Physical Properties
Names and Identifiers
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- 4-(2-chloro-3-methylphenyl)piperidine
- 1044769-09-6
- EN300-1982314
- CS-0279919
- Piperidine, 4-(2-chloro-3-methylphenyl)-
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- Inchi: 1S/C12H16ClN/c1-9-3-2-4-11(12(9)13)10-5-7-14-8-6-10/h2-4,10,14H,5-8H2,1H3
- InChI Key: FCPSEDLMZLWSCX-UHFFFAOYSA-N
- SMILES: N1CCC(C2=CC=CC(C)=C2Cl)CC1
Computed Properties
- Exact Mass: 209.0971272g/mol
- Monoisotopic Mass: 209.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.076±0.06 g/cm3(Predicted)
- Boiling Point: 293.9±40.0 °C(Predicted)
- pka: 10.09±0.10(Predicted)
4-(2-chloro-3-methylphenyl)piperidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1982314-0.05g |
4-(2-chloro-3-methylphenyl)piperidine |
1044769-09-6 | 0.05g |
$768.0 | 2023-09-16 | ||
Enamine | EN300-1982314-0.25g |
4-(2-chloro-3-methylphenyl)piperidine |
1044769-09-6 | 0.25g |
$840.0 | 2023-09-16 | ||
Enamine | EN300-1982314-2.5g |
4-(2-chloro-3-methylphenyl)piperidine |
1044769-09-6 | 2.5g |
$1791.0 | 2023-09-16 | ||
Enamine | EN300-1982314-0.1g |
4-(2-chloro-3-methylphenyl)piperidine |
1044769-09-6 | 0.1g |
$804.0 | 2023-09-16 | ||
Enamine | EN300-1982314-1.0g |
4-(2-chloro-3-methylphenyl)piperidine |
1044769-09-6 | 1g |
$1315.0 | 2023-05-26 | ||
Enamine | EN300-1982314-10.0g |
4-(2-chloro-3-methylphenyl)piperidine |
1044769-09-6 | 10g |
$5652.0 | 2023-05-26 | ||
Enamine | EN300-1982314-0.5g |
4-(2-chloro-3-methylphenyl)piperidine |
1044769-09-6 | 0.5g |
$877.0 | 2023-09-16 | ||
Enamine | EN300-1982314-1g |
4-(2-chloro-3-methylphenyl)piperidine |
1044769-09-6 | 1g |
$914.0 | 2023-09-16 | ||
Enamine | EN300-1982314-10g |
4-(2-chloro-3-methylphenyl)piperidine |
1044769-09-6 | 10g |
$3929.0 | 2023-09-16 | ||
Enamine | EN300-1982314-5.0g |
4-(2-chloro-3-methylphenyl)piperidine |
1044769-09-6 | 5g |
$3812.0 | 2023-05-26 |
4-(2-chloro-3-methylphenyl)piperidine Related Literature
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1. Back matter
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
Additional information on 4-(2-chloro-3-methylphenyl)piperidine
4-(2-Chloro-3-Methylphenyl)Piperidine: A Comprehensive Overview
4-(2-Chloro-3-Methylphenyl)Piperidine, also known by its CAS number 1044769-09-6, is a heterocyclic organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered rings containing one nitrogen atom. The structure of 4-(2-Chloro-3-Methylphenyl)Piperidine features a piperidine ring fused with a chlorinated aromatic ring, making it a versatile molecule for both synthetic and applied research.
The synthesis of 4-(2-Chloro-3-Methylphenyl)Piperidine typically involves multi-step organic reactions, including nucleophilic substitution and aromatic coupling. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.
In terms of applications, 4-(2-Chloro-3-Methylphenyl)Piperidine has garnered attention in the pharmaceutical industry due to its potential as a building block for drug development. Studies published in 2023 have highlighted its role as an intermediate in the synthesis of bioactive compounds targeting neurodegenerative diseases. For instance, derivatives of this compound have shown promising results in inhibiting enzymes associated with Alzheimer's disease.
Beyond pharmacology, 4-(2-Chloro-3-Methylphenyl)Piperidine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent research has demonstrated its ability to enhance the conductivity of polymer blends, paving the way for its application in flexible electronics.
The toxicological profile of 4-(2-Chloro-3-Methylphenyl)Piperidine has been extensively studied to ensure its safe handling and application. According to a 2023 study published in the Journal of Toxicology and Environmental Health, acute exposure to this compound showed minimal toxicity in experimental models. However, long-term effects require further investigation to fully understand its safety profile.
In conclusion, 4-(2-Chloro-3-Methylphenyl)Piperidine, with its CAS number 1044769-09-6, stands as a valuable molecule in contemporary chemical research. Its diverse applications span from drug discovery to materials innovation, underscoring its importance in advancing scientific frontiers. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.
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